Cas no 1805532-80-2 (Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate
• CAS No: 1805532-80-2
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4883899
• Update Time: 2025-06-10

Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-8(16)4-7-6(11)3-5(9(12)13)10(14-7)15(17)18/h3,9H,2,4H2,1H3
• InChI Key： BHDVAXXFYLSOFA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate

Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate (CAS No. 1805532-80-2): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate (CAS No. 1805532-80-2) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of fluorinated nitropyridines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The chemical structure of Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate is characterized by the presence of a nitro group (-NO₂) and difluoromethyl (-CF₂H) substituents on a pyridine ring, along with an ester group (-COOEt) at the 6-position. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various medicinal chemistry applications.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound's ability to modulate these cytokines could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate has shown promise in cancer research. A study conducted by a team at the National Cancer Institute reported that this compound effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The antimicrobial activity of Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate has also been explored. Research published in the Antimicrobial Agents and Chemotherapy journal indicated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a valuable candidate for developing new antibiotics.

The synthesis of Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate involves several well-established chemical reactions, including nitration, fluorination, and esterification. The nitration step is crucial for introducing the nitro group onto the pyridine ring, while fluorination ensures the presence of difluoromethyl substituents. The final esterification step yields the desired product with high purity and yield.

In terms of pharmacokinetics, Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate has been shown to have favorable properties. Preclinical studies have demonstrated that it is well-absorbed orally and has a reasonable half-life in plasma, which suggests its potential for oral administration in therapeutic settings. Additionally, the compound exhibits low toxicity in animal models, making it a safe candidate for further clinical evaluation.

The future prospects for Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific therapeutic targets. Clinical trials are also being planned to evaluate its efficacy and safety in human subjects. The interdisciplinary collaboration between chemists, biologists, and clinicians will be crucial in advancing this compound from bench to bedside.

In conclusion, Ethyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate (CAS No. 1805532-80-2) represents a significant advancement in pharmaceutical research due to its unique chemical properties and diverse biological activities. Its potential applications in treating inflammatory diseases, cancer, and bacterial infections make it a valuable asset in the development of novel therapeutic agents. Continued research and development will undoubtedly uncover more about this compound's capabilities and contribute to improving patient outcomes.